2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]naphthalene

• IUPAC Name: 2-[(4-fluorosulfonyloxyphenyl)-methylsulfamoyl]naphthalene
• InChI: InChI=1S/C17H14FNO5S2/c1-19(15-7-9-16(10-8-15)24-26(18,22)23)25(20,21)17-11-6-13-4-2-3-5-14(13)12-17/h2-12H,1H3
• InChI Key: MLWYUHRGQWVUOO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OS(=O)(=O)F)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C17H14FNO5S2
• Molecular Weight: 395.4 g/mol

Description

The compound “2-[(4-Fluorosulfonyloxyphenyl)-methylsulfamoyl]naphthalene” is a complex organic molecule that contains a naphthalene core, a common polycyclic aromatic hydrocarbon. It also features a fluorosulfonyloxyphenyl group and a methylsulfamoyl group. These groups could potentially impart unique physical and chemical properties to the molecule.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve multiple steps, including the formation of the naphthalene core, the introduction of the fluorosulfonyloxyphenyl group, and the addition of the methylsulfamoyl group. The synthesis of similar naphthalene derivatives often involves electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be expected to feature a planar naphthalene core, with the fluorosulfonyloxyphenyl and methylsulfamoyl groups attached at the 2-position. The presence of these groups could influence the compound’s electronic properties and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For instance, the naphthalene core could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by its structural features. For instance, the naphthalene core could contribute to its aromaticity and stability, while the fluorosulfonyloxyphenyl and methylsulfamoyl groups could influence its polarity, solubility, and reactivity.

Future Directions

Future research could focus on elucidating the synthesis, structure, reactivity, and properties of this compound. This could include experimental studies to synthesize the compound and characterize its structure, as well as computational studies to predict its properties and reactivity. Additionally, potential applications of this compound could be explored, depending on its properties.